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Compound Name: NVS-VHL720

Cat. No.: B12370099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

NVS-VHL720 is a small-molecule molecular glue degrader that selectively targets cysteine

dioxygenase 1 (CDO1) for proteasomal degradation.[1][2][3][4] This document provides a

comprehensive technical guide to NVS-VHL720, including its mechanism of action, key

quantitative data, detailed experimental protocols, and visual representations of its operational

pathways.

Core Mechanism of Action
NVS-VHL720 functions by inducing proximity between the Von Hippel-Lindau (VHL) E3

ubiquitin ligase complex and CDO1.[5][6][7] Unlike traditional inhibitors, NVS-VHL720 does not

bind to an active site to inhibit protein function. Instead, it acts as a "molecular glue," creating a

novel protein-protein interaction. This induced interaction leads to the polyubiquitination of

CDO1 by the VHL complex, marking it for degradation by the proteasome. This targeted

degradation of CDO1 offers a promising therapeutic strategy in relevant disease contexts.

Quantitative Data Summary
The following tables summarize the key in vitro and cellular performance metrics of NVS-
VHL720.
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Parameter Value Assay Reference

CDO1 Recruitment

(AC50)
71 nM TR-FRET [2]

VHL Binding (KD) 72 nM SPR [2]

CDO1 Degradation

(absDC50)
8 nM HEK293T cells [2]

Maximum CDO1

Degradation
98% HEK293T cells [2]

Signaling Pathway
The following diagram illustrates the mechanism of action of NVS-VHL720 in inducing the

degradation of CDO1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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